Cas no 1421516-96-2 (N-4-(2-methoxyphenoxy)but-2-yn-1-ylcyclopentanecarboxamide)

• Product Name: N-4-(2-methoxyphenoxy)but-2-yn-1-ylcyclopentanecarboxamide
• CAS No: 1421516-96-2
• MF: C₁₇H₂₁NO₃
• MW: 287.353544950485
• CID: 5984524
• PubChem ID: 71802886
• Update Time: 2025-06-14

N-4-(2-methoxyphenoxy)but-2-yn-1-ylcyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2-methoxyphenoxy)but-2-yn-1-ylcyclopentanecarboxamide
• N-[4-(2-methoxyphenoxy)but-2-ynyl]cyclopentanecarboxamide
• 1421516-96-2
• N-[4-(2-METHOXYPHENOXY)BUT-2-YN-1-YL]CYCLOPENTANECARBOXAMIDE
• VU0547656-1
• AKOS024554608
• F6412-1300
• N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)cyclopentanecarboxamide

• Inchi： 1S/C17H21NO3/c1-20-15-10-4-5-11-16(15)21-13-7-6-12-18-17(19)14-8-2-3-9-14/h4-5,10-11,14H,2-3,8-9,12-13H2,1H3,(H,18,19)
• InChI Key： PFXHVCAHIWZESR-UHFFFAOYSA-N
• SMILES： C1(C(NCC#CCOC2=CC=CC=C2OC)=O)CCCC1

Computed Properties

• Exact Mass: 287.15214353g/mol
• Monoisotopic Mass: 287.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-4-(2-methoxyphenoxy)but-2-yn-1-ylcyclopentanecarboxamide

Comprehensive Overview of N-4-(2-methoxyphenoxy)but-2-yn-1-ylcyclopentanecarboxamide (CAS No. 1421516-96-2)

N-4-(2-methoxyphenoxy)but-2-yn-1-ylcyclopentanecarboxamide (CAS No. 1421516-96-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, characterized by its cyclopentanecarboxamide core and 2-methoxyphenoxy side chain, is often explored for its role in modulating biological pathways. Researchers are particularly interested in its potential as a precursor for novel therapeutic agents, given its ability to interact with specific enzyme systems.

The molecular structure of N-4-(2-methoxyphenoxy)but-2-yn-1-ylcyclopentanecarboxamide includes a but-2-yn-1-yl linker, which contributes to its stability and reactivity. This feature makes it a valuable candidate for drug discovery projects, especially in the development of small-molecule inhibitors. Recent studies have highlighted its relevance in targeting kinase pathways, a hot topic in oncology and inflammatory disease research. With the growing demand for precision medicine, compounds like this are increasingly scrutinized for their selectivity and efficacy.

In the context of current trends, N-4-(2-methoxyphenoxy)but-2-yn-1-ylcyclopentanecarboxamide aligns with the broader interest in structure-activity relationship (SAR) studies. Scientists are leveraging computational tools, such as molecular docking and AI-driven drug design, to predict its interactions with biological targets. These approaches are part of a larger shift toward rational drug design, which prioritizes efficiency and reduces the need for extensive trial-and-error experimentation. As a result, this compound is frequently discussed in forums and publications focused on medicinal chemistry and biopharmaceutical innovation.

Another area of interest is the compound's potential role in neuropharmacology. Preliminary data suggest that derivatives of N-4-(2-methoxyphenoxy)but-2-yn-1-ylcyclopentanecarboxamide may influence neurotransmitter systems, making them candidates for treating neurological disorders. This aligns with the surge in public and scientific curiosity about neurodegenerative diseases and mental health therapeutics. Given the rising prevalence of conditions like Alzheimer's and Parkinson's, such research holds significant societal relevance.

From a synthetic chemistry perspective, the preparation of N-4-(2-methoxyphenoxy)but-2-yn-1-ylcyclopentanecarboxamide involves multi-step organic reactions, including amide coupling and alkyne functionalization. These processes are critical for ensuring high purity and yield, which are essential for downstream applications. The compound's CAS No. 1421516-96-2 serves as a unique identifier in chemical databases, facilitating its tracking in global research efforts. Laboratories specializing in custom synthesis often list this compound as part of their catalog, catering to academic and industrial clients.

Environmental and safety considerations are also part of the discourse surrounding N-4-(2-methoxyphenoxy)but-2-yn-1-ylcyclopentanecarboxamide. While it is not classified as hazardous, researchers emphasize adherence to green chemistry principles during its synthesis and handling. This reflects the broader push for sustainable laboratory practices, a topic frequently searched by professionals seeking to minimize their ecological footprint.

In summary, N-4-(2-methoxyphenoxy)but-2-yn-1-ylcyclopentanecarboxamide (CAS No. 1421516-96-2) represents a compelling subject of study at the intersection of organic chemistry, drug discovery, and biotechnology. Its structural versatility and potential therapeutic applications make it a focal point for ongoing research, resonating with contemporary scientific and societal priorities. As advancements in AI-assisted research and high-throughput screening continue, this compound is likely to remain a key player in the development of next-generation pharmaceuticals.